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Compound of Interest

Compound Name: Nyasicol

Cat. No.: B15592988 Get Quote

Disclaimer: Specific safety data sheets (SDS) and official disposal procedures for Nyasicol are

not readily available in the public domain. The following guidance is based on general best

practices for the disposal of research-grade chemical compounds. Researchers, scientists, and

drug development professionals are strongly advised to consult with their institution's

Environmental Health and Safety (EHS) department for specific protocols and to ensure full

compliance with local, state, and federal regulations.

Nyasicol is a phenolic compound that requires careful handling and disposal to ensure

laboratory safety and environmental protection.[1][2] Adherence to established protocols for

chemical waste management is essential when working with this and other laboratory reagents.

Chemical and Physical Properties of Nyasicol
A summary of the known properties of Nyasicol is provided below to inform safe handling and

disposal procedures.
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Property Information Reference

CAS Number 111518-95-7 [1]

Molecular Formula C17H16O6 [1]

Molecular Weight 316.3 g/mol [1]

Appearance Oil [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1][2]

Storage Desiccate at -20°C [1]

Compound Type Phenols [1][2]

Standard Operating Procedure for Nyasicol
Disposal
The following step-by-step protocol outlines the recommended procedure for the proper

disposal of Nyasicol. This protocol is designed to be a comprehensive guide from pre-disposal

handling to final waste collection.

I. Personal Protective Equipment (PPE) and Pre-
Disposal Handling
Proper personal protective equipment is the first line of defense against chemical exposure.

Before handling Nyasicol for disposal, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or safety glasses with side shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Contaminated gloves should be

disposed of as hazardous waste.[3]

Body Protection: A laboratory coat must be worn to prevent skin contact.[3]
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Work Area: All handling of Nyasicol should be conducted within a certified chemical fume

hood to prevent inhalation of any vapors or aerosols.[3]

II. Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.[3]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For liquid spills, use an inert absorbent material such as sand, clay, or commercial

sorbents to contain the spill.[4]

Collect: Carefully scoop the absorbed material into a designated, labeled hazardous waste

container.[3]

Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone, ethyl acetate),

collecting all cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.

III. Waste Collection and Disposal Protocol
Waste Identification: All waste containing Nyasicol must be classified as hazardous

chemical waste.

Container Selection: Use a compatible, leak-proof container for waste collection. The

container must be in good condition with a tightly fitting cap.[5] For liquid waste, original

solvent containers are often suitable.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Nyasicol," and the approximate concentration and quantity.[5][6] Do not use chemical

formulas or abbreviations.[5]

Segregation:
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Solid Waste: Collect unused Nyasicol, contaminated PPE (gloves, wipes), and spill

cleanup materials in a designated solid waste container.

Liquid Waste: Collect Nyasicol solutions and rinsates in a designated liquid waste

container. Halogenated and non-halogenated solvent wastes should be collected

separately.[6]

Empty Containers: Original containers of Nyasicol must be triple-rinsed with a suitable

solvent (e.g., acetone).[5][7] The rinsate must be collected as hazardous waste.[5][7] After

rinsing, the label on the empty container should be defaced or removed before disposal in

accordance with institutional policies.[8]

Storage: Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area (SAA) with secondary containment.[6]

Final Disposal: Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste by a certified contractor.[3][7]

Nyasicol Disposal Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

Nyasicol.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Nyasicol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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